N-(4-fluorobenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C19H15FN4O3S/c20-15-6-4-13(5-7-15)11-21-18(25)12-28-19-9-8-17(22-23-19)14-2-1-3-16(10-14)24(26)27/h1-10H,11-12H2,(H,21,25)
• InChI Key: ZFGIXXSZAPLBBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(C=C2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H15FN4O3S
• Molecular Weight: 398.4 g/mol
• CAS No.: 893998-09-9

Description

N-(4-fluorobenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H15FN4O3S and its molecular weight is 398.41. The purity is usually 95%.
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Scientific Research Applications

• Antitumor Efficacy Prediction and Transporter Binding : A study by Robins et al. (2010) focused on improved syntheses of SAENTA analogues, including those with 4-fluorobenzyl and 3-nitrophenyl substitutions. These compounds were used to analyze cell-surface human equilibrative nucleoside transporter 1 levels, which could predict the antitumor efficacy of gemcitabine, a chemotherapy drug (Robins et al., 2010).

• Anti-Lung Cancer Activity : Hammam et al. (2005) synthesized 6-fluorobenzo[b]pyran-4-one and its derivatives with substitutions, including 4-fluorobenzyl, demonstrating anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations (Hammam et al., 2005).

• Src Kinase Inhibitory and Anticancer Activities : Fallah-Tafti et al. (2011) investigated N-benzyl substituted acetamide derivatives containing 4-fluorobenzyl for their inhibitory effects on Src kinase and their potential as anticancer agents. They found significant inhibition of cell proliferation in various cancer cell lines (Fallah-Tafti et al., 2011).

• Photovoltaic Efficiency Modeling and Ligand-Protein Interactions : Y. Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, including compounds with fluoro and nitro substitutions. They explored their potential in photovoltaic cells and ligand-protein interactions, indicating significant non-linear optical activity and binding affinity with cyclooxygenase 1 (Y. Mary et al., 2020).